Cas no 70197-61-4 (dimethyl 2,2'-cyclohexane-1,1-diyldiacetate)

• Product Name: dimethyl 2,2'-cyclohexane-1,1-diyldiacetate
• CAS No: 70197-61-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 1742214
• PubChem ID: 12530961
• Update Time: 2025-04-21

dimethyl 2,2'-cyclohexane-1,1-diyldiacetate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2,2'-cyclohexane-1,1-diyldiacetate
• 1,1-cyclohexanediacetic acid, dimethyl ester
• LogP
• dimethyl 1,1-cyclohexanediacetate
• DA-34842
• cyclohexane-1,1-diacetic acid dimethyl ester
• SCHEMBL4691009
• 70197-61-4
• NOKMZYNKIHUZBI-UHFFFAOYSA-N

• Inchi： 1S/C12H20O4/c1-15-10(13)8-12(9-11(14)16-2)6-4-3-5-7-12/h3-9H2,1-2H3
• InChI Key： NOKMZYNKIHUZBI-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(CC(=O)OC)CCCCC1)=O

Computed Properties

• Exact Mass: 228.1362
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6